Dehydroandrographolide 5-succinic acid monoester
Dehydroandrographolide 5-succinic acid monoester
Brand Name:
Vulcanchem
CAS No.:
138898-72-3
VCID:
VC21183328
InChI:
InChI=1S/C24H32O7/c1-15-4-7-18-23(2,17(15)6-5-16-11-13-30-22(16)29)12-10-19(25)24(18,3)14-31-21(28)9-8-20(26)27/h5,11,13,17-19,25H,1,4,6-10,12,14H2,2-3H3,(H,26,27)/b16-5+/t17-,18-,19+,23-,24-/m0/s1
SMILES:
CC12CCC(C(C1CCC(=C)C2CC=C3C=COC3=O)(C)COC(=O)CCC(=O)O)O
Molecular Formula:
C24H32O7
Molecular Weight:
432.5 g/mol
Dehydroandrographolide 5-succinic acid monoester
CAS No.: 138898-72-3
Cat. No.: VC21183328
Molecular Formula: C24H32O7
Molecular Weight: 432.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138898-72-3 |
|---|---|
| Molecular Formula | C24H32O7 |
| Molecular Weight | 432.5 g/mol |
| IUPAC Name | 4-[[(1R,2R,4aS,5S,8aS)-2-hydroxy-1,4a-dimethyl-6-methylidene-5-[(2E)-2-(2-oxofuran-3-ylidene)ethyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalen-1-yl]methoxy]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C24H32O7/c1-15-4-7-18-23(2,17(15)6-5-16-11-13-30-22(16)29)12-10-19(25)24(18,3)14-31-21(28)9-8-20(26)27/h5,11,13,17-19,25H,1,4,6-10,12,14H2,2-3H3,(H,26,27)/b16-5+/t17-,18-,19+,23-,24-/m0/s1 |
| Standard InChI Key | IRPQVWMDMBITLK-VOFHXWKDSA-N |
| Isomeric SMILES | C[C@@]12CC[C@H]([C@@]([C@H]1CCC(=C)[C@@H]2C/C=C/3\C=COC3=O)(C)COC(=O)CCC(=O)O)O |
| SMILES | CC12CCC(C(C1CCC(=C)C2CC=C3C=COC3=O)(C)COC(=O)CCC(=O)O)O |
| Canonical SMILES | CC12CCC(C(C1CCC(=C)C2CC=C3C=COC3=O)(C)COC(=O)CCC(=O)O)O |
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